molecular formula C11H6BrClO2S B8418233 5-Bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid

5-Bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid

Cat. No. B8418233
M. Wt: 317.59 g/mol
InChI Key: CRPNAAFKGZBSBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C11H6BrClO2S and its molecular weight is 317.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid

Molecular Formula

C11H6BrClO2S

Molecular Weight

317.59 g/mol

IUPAC Name

5-bromo-4-(3-chlorophenyl)thiophene-2-carboxylic acid

InChI

InChI=1S/C11H6BrClO2S/c12-10-8(5-9(16-10)11(14)15)6-2-1-3-7(13)4-6/h1-5H,(H,14,15)

InChI Key

CRPNAAFKGZBSBI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)C2=C(SC(=C2)C(=O)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

41.0 mg (0.12 mmol) of the compound from Example 14A are provided in 3 ml of tetrahydrofuran, and 28.4 mg (1.19 mmol) of lithium hydroxide and 0.8 ml of water are added at room temperature. The mixture is stirred at room temperature overnight, a 1N aqueous HCl solution is subsequently added until an acidic pH is obtained, the mixture is extracted three times with dichloromethane and the extracts are dried over sodium sulfate, filtered and concentrated. 35.0 mg (83% of theory) of the title compound are obtained.
Name
compound
Quantity
41 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
28.4 mg
Type
reactant
Reaction Step Two
Name
Quantity
0.8 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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